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Compound of Interest

Compound Name: 2-Octanol

CAS No.: 4128-31-8

Cat. No.: B3432533

Get Quote

Introduction

2-Octanol (also known as capryl alcohol) is a versatile C8 secondary fatty alcohol that serves

as a crucial chemical intermediate in the manufacturing of a variety of surface-active agents.[1]

Its branched, eight-carbon hydrophobic tail provides a unique structural foundation for

surfactants, influencing their solubility, surface activity, and performance characteristics. By

modifying its terminal hydroxyl group through common industrial reactions such as alkoxylation

and sulfation, 2-Octanol is transformed into effective nonionic and anionic surfactants.[1]

These derivatives are utilized in numerous applications, including industrial and institutional

cleaning, agricultural formulations, mineral processing, and personal care products.[2][3]

This document provides detailed application notes and experimental protocols for the synthesis

of surfactants from 2-Octanol, intended for researchers, scientists, and drug development

professionals.

Application Note 1: Synthesis of Nonionic
Surfactants via Alkoxylation
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Nonionic surfactants are synthesized from 2-Octanol through alkoxylation, a process involving

the addition of ethylene oxide (ethoxylation) or propylene oxide (propoxylation) to the alcohol's

hydroxyl group.[1] This reaction creates a polyether chain that serves as the hydrophilic portion

of the surfactant molecule. The length and composition of this chain can be precisely controlled

to tailor the surfactant's properties, such as its Hydrophilic-Lipophilic Balance (HLB), cloud

point, and detergency. While the following protocol is detailed for the structurally similar 2-

ethylhexanol, the methodology is directly applicable to 2-Octanol.[4][5]

Experimental Protocol: Synthesis of 2-Octanol
Alkoxylates
This protocol is adapted from the synthesis of 2-ethylhexanol derivatives and outlines the

procedure for ethoxylation and propoxylation in a laboratory-scale autoclave.[4]

Materials:

2-Octanol (starter/hydrophobe)

Ethylene Oxide (EO) or Propylene Oxide (PO)

Catalyst (e.g., Potassium Hydroxide - KOH, or a dimetalcyanide - DMC complex)

High-purity Nitrogen gas

Equipment:

1-dm³ laboratory autoclave equipped with an automatic mixer, heating mantle, and cooling

system

Gas inlet for nitrogen and alkylene oxides

Temperature and pressure sensors

Procedure:

Reactor Preparation: Charge the autoclave with a pre-weighed amount of 2-Octanol and the

selected catalyst (e.g., KOH).
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Dehydration: Seal the autoclave and purge the system with high-purity nitrogen for

approximately 20 minutes at 120 °C to remove any residual water.

Reaction Initiation: Heat the reactor to the target synthesis temperature (e.g., 130 °C).

Alkylene Oxide Addition: Introduce a pre-determined amount of ethylene oxide or propylene

oxide into the reactor under controlled pressure. The reaction is exothermic and requires

careful temperature management via the cooling system.

Reaction Period: Maintain the mixture at the reaction temperature with continuous stirring

until the pressure stabilizes, indicating the consumption of the alkylene oxide. Allow the

reaction to proceed for an additional 60 minutes to ensure completion.

Product Recovery: Cool the reactor to a safe temperature and unload the final liquid

surfactant product.
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Experimental Workflow for 2-Octanol Alkoxylation
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Sulfation of 2-Octanol with Sulfur Trioxide

2-Octanol + SO₃ (Sulfur Trioxide) → 2-Octyl Hydrogen Sulfate

Synthesis Pathway for 2-Octyl Sulfosuccinate

2-Octanol

2-Octyl Maleate
(Monoester Intermediate)

 Step 1:
 Esterification 

Maleic Anhydride

 Step 1:
 Esterification 

Sodium Dioctyl
Sulfosuccinate

 Step 2:
 Sulfonation 

Sodium Bisulfite
(NaHSO₃)

 Step 2:
 Sulfonation 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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